Cas no 1261749-27-2 (2-Iodo-5-(difluoromethoxy)pyrazine)

• Product Name: 2-Iodo-5-(difluoromethoxy)pyrazine
• CAS No: 1261749-27-2
• MF: C₅H₃F₂IN₂O
• MW: 271.991400003433
• CID: 4823618
• Update Time: 2025-06-14

2-Iodo-5-(difluoromethoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-(difluoromethoxy)pyrazine

• Inchi： 1S/C5H3F2IN2O/c6-5(7)11-4-2-9-3(8)1-10-4/h1-2,5H
• InChI Key： QMIQYNDMAPMLKR-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=N1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• XLogP3: 1.7
• Topological Polar Surface Area: 35

Additional information on 2-Iodo-5-(difluoromethoxy)pyrazine

Recent Advances in the Application of 2-Iodo-5-(difluoromethoxy)pyrazine (CAS: 1261749-27-2) in Chemical Biology and Pharmaceutical Research

2-Iodo-5-(difluoromethoxy)pyrazine (CAS: 1261749-27-2) is a highly specialized heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazine core substituted with an iodine atom and a difluoromethoxy group, has demonstrated considerable potential as a versatile building block in medicinal chemistry and drug discovery. Recent studies have highlighted its utility in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents.

The structural features of 2-Iodo-5-(difluoromethoxy)pyrazine make it particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex pharmaceutical compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of potent JAK2 inhibitors, showcasing its role in enhancing binding affinity and selectivity. The difluoromethoxy group, in particular, was found to improve metabolic stability and membrane permeability, addressing key challenges in drug development.

In addition to its applications in kinase inhibitor development, 2-Iodo-5-(difluoromethoxy)pyrazine has shown promise in antiviral research. A recent preprint from Bioorganic & Medicinal Chemistry Letters reported its use as a key intermediate in the synthesis of novel non-nucleoside reverse transcriptase inhibitors (NNRTIs) targeting HIV-1. The iodine atom at the 2-position serves as an excellent handle for further functionalization, allowing for rapid diversification of the molecular scaffold. This versatility has positioned the compound as a valuable tool in the exploration of structure-activity relationships in antiviral drug discovery.

From a synthetic chemistry perspective, the stability and reactivity of 2-Iodo-5-(difluoromethoxy)pyrazine have been the subject of several mechanistic studies. Advanced computational modeling and kinetic analyses have provided insights into the electronic effects of the difluoromethoxy substituent on the pyrazine ring system. These studies, published in prominent journals such as Organic Letters and The Journal of Organic Chemistry, have contributed to a deeper understanding of how to optimize reaction conditions when employing this building block in complex synthetic routes.

Looking forward, the pharmaceutical industry is showing increasing interest in 2-Iodo-5-(difluoromethoxy)pyrazine as evidenced by recent patent filings from major pharmaceutical companies. These patents primarily focus on its application in the development of next-generation targeted therapies for oncology and inflammatory diseases. As research continues to uncover new applications for this versatile compound, it is expected to play an increasingly important role in the discovery and development of innovative therapeutic agents.